Cas no 21848-66-8 (Foliamenthin)

• Product name: Foliamenthin
• CAS No: 21848-66-8
• MF: C₂₆H₃₆O₁₂
• MW: 540.55684
• CID: 2067608
• PubChem ID: 76967939

Foliamenthin Chemical and Physical Properties

Names and Identifiers

• Foliamenthin
• 2,6-Octadienoic acid, 8-hydroxy-2,6-dimethyl-, 5-ethenyl-6-(beta-D-glucopyranosyloxy)-4,4a,5,6-tetrahydro-1-oxo-1H,3H-pyrano(3,4-C)pyran-3-yl ester
• 2,6-OCTADIENOIC ACID, 8-HYDROXY-2,6-DIMETHYL-, 5-ETHENYL-6-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,4A,5,6-TETRAHYDRO-1-OXO-1H,3H-PYRANO(3,4-C)PYRAN-3-YL ESTER
• 4232720J14
• Q27258478
• 21848-66-8
• UNII-4232720J14

• Inchi： InChI=1S/C26H36O12/c1-4-15-16-10-19(36-23(32)14(3)7-5-6-13(2)8-9-27)37-24(33)17(16)12-34-25(15)38-26-22(31)21(30)20(29)18(11-28)35-26/h4,7-8,12,15-16,18-22,25-31H,1,5-6,9-11H2,2-3H3/b13-8+,14-7+/t15-,16+,18+,19?,20+,21-,22+,25?,26-/m1/s1
• InChI Key： BGEODRYTLBLROB-AXCNTMPCSA-N
• SMILES： CC(=CCO)CCC=C(C)C(=O)OC1CC2C(C(OC=C2C(=O)O1)OC3C(C(C(C(O3)CO)O)O)O)C=C

Computed Properties

• Exact Mass: 540.22067658g/mol
• Monoisotopic Mass: 540.22067658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 181Ų